Cas no 185033-64-1 (4-Benzyloxy-3-methoxy-benzoic Acid Ethyl Ester)

• Product Name: 4-Benzyloxy-3-methoxy-benzoic Acid Ethyl Ester
• CAS No: 185033-64-1
• MF: C₁₇H₁₈O₄
• MW: 286.322425365448
• MDL: MFCD06204301
• CID: 1092425
• Update Time: 2025-11-07

4-Benzyloxy-3-methoxy-benzoic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(benzyloxy)-3-methoxybenzoate
• 4-Benzyloxy-3-methoxy-benzoic acid ethyl ester
• ethyl 3-methoxy-4-phenylmethoxybenzoate
• Benzoic acid, 3-Methoxy-4-(phenylMethoxy)-, ethyl ester
• 4-Benzyloxy-3-methoxy-benzoic Acid Ethyl Ester

• MDL： MFCD06204301
• Inchi： 1S/C17H18O4/c1-3-20-17(18)14-9-10-15(16(11-14)19-2)21-12-13-7-5-4-6-8-13/h4-11H,3,12H2,1-2H3
• InChI Key： NCMSHHQTVHPWPA-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(C(=O)OCC)=CC=1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 4-Benzyloxy-3-methoxy-benzoic Acid Ethyl Ester

Market Research and Analysis of 4-Benzyloxy-3-methoxy-benzoic Acid Ethyl Ester (CAS No. 185033-64-1) in Chemical-Biomedical Fields

The compound 4-Benzyloxy-3-methoxy-benzoic Acid Ethyl Ester, identified by the CAS number 185033-64-1, has garnered significant attention in the chemical and biomedical industries due to its potential applications in drug development and academic research. This report aims to provide a comprehensive analysis of the current market landscape, research advancements, and future prospects for this compound.

Recent studies have highlighted the role of 4-Benzyloxy-3-methoxy-benzoic Acid Ethyl Ester in various therapeutic areas, including anti-inflammatory and anticancer drug discovery. Its unique chemical structure, characterized by a benzyloxy group and a methoxy substituent, contributes to its pharmacological properties. Researchers have demonstrated its ability to modulate key cellular pathways, making it a promising candidate for preclinical studies.

From a market perspective, the demand for this compound is driven by its use in academic research institutions and pharmaceutical companies engaged in early-stage drug development. The global supply chain for 4-Benzyloxy-3-methoxy-benzoic Acid Ethyl Ester is dominated by specialized chemical manufacturers, with a growing emphasis on quality control and regulatory compliance. Key regions exhibiting high procurement activity include North America, Europe, and Asia-Pacific, particularly China and India.

The synthesis of 4-Benzyloxy-3-methoxy-benzoic Acid Ethyl Ester involves multi-step organic reactions, including esterification and protection/deprotection strategies. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, addressing the challenges associated with its large-scale production. These innovations are expected to further stimulate market growth as more researchers seek access to this compound for their studies.

In terms of applications, 4-Benzyloxy-3-methoxy-benzoic Acid Ethyl Ester has been extensively utilized as an intermediate in the synthesis of bioactive molecules. Its role as a precursor in drug design underscores its importance in the pipeline of novel therapeutic agents. Additionally, its compatibility with various analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), facilitates its characterization and quality assessment.

The future outlook for this compound is positive, with ongoing research exploring its potential in personalized medicine and targeted therapies. Collaborations between academia and industry are expected to accelerate its transition from the laboratory to clinical trials. However, challenges such as intellectual property rights and regulatory hurdles must be addressed to ensure sustained growth in this sector.

In conclusion, 4-Benzyloxy-3-methoxy-benzoic Acid Ethyl Ester (CAS No. 185033-64-1) represents a valuable asset in the chemical-biomedical landscape. Its versatility across multiple research domains positions it as a critical component in advancing drug discovery efforts. As the market continues to evolve, stakeholders are encouraged to leverage emerging technologies and foster interdisciplinary partnerships to unlock the full potential of this compound.